molecular formula C16H17NO B312411 3,4-dimethyl-N-(2-methylphenyl)benzamide

3,4-dimethyl-N-(2-methylphenyl)benzamide

Cat. No.: B312411
M. Wt: 239.31 g/mol
InChI Key: PXCZTXNQJNQMEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dimethyl-N-(2-methylphenyl)benzamide is a benzamide derivative characterized by a 3,4-dimethyl-substituted benzoyl group and an N-(2-methylphenyl) substituent. This article synthesizes data from crystallographic, synthetic, and pharmacological studies to provide a comprehensive comparison with similar compounds.

Properties

Molecular Formula

C16H17NO

Molecular Weight

239.31 g/mol

IUPAC Name

3,4-dimethyl-N-(2-methylphenyl)benzamide

InChI

InChI=1S/C16H17NO/c1-11-8-9-14(10-13(11)3)16(18)17-15-7-5-4-6-12(15)2/h4-10H,1-3H3,(H,17,18)

InChI Key

PXCZTXNQJNQMEN-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C)C

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Crystallographic Data

The substitution pattern on benzamide derivatives significantly impacts their molecular conformation and crystal packing. For example:

  • N-(3,4-Dimethylphenyl)benzamide (N34DMPBA) adopts a planar conformation with the NH group in a trans configuration relative to the 3,4-dimethylphenyl substituent. This arrangement facilitates N–H⋯O hydrogen bonding, leading to columnar packing along the crystallographic a-axis .
  • In contrast, N-(3,4-dichlorophenyl)benzamide (N34DCPBA) exhibits similar hydrogen bonding but with altered bond lengths due to electron-withdrawing chlorine substituents, which reduce electron density on the amide group .
  • The target compound, 3,4-dimethyl-N-(2-methylphenyl)benzamide , differs in substitution: the 2-methylphenyl group on the amide nitrogen introduces steric hindrance, likely disrupting planarity and altering hydrogen-bonding networks compared to N34DMPBA.

Table 1: Structural Comparison of Benzamide Derivatives

Compound Substituents (Benzoyl/N-Aryl) Conformation Key Crystallographic Feature Reference
N34DMPBA 3,4-dimethylphenyl Trans NH Columnar packing via N–H⋯O bonds
N34DCPBA 3,4-dichlorophenyl Trans NH Shorter C–O bond due to Cl effects
3,4-dimethyl-N-(2-methylphenyl)benzamide 3,4-dimethyl (benzoyl), 2-methylphenyl (N) Likely non-planar* Steric hindrance disrupts packing*

*Inferred based on substituent steric effects.

Physicochemical Properties

Substituents influence solubility, logP, and melting points:

  • 3,4-Dimethyl-N-(4-methyl-2-thiazolyl)benzamide () has a logP of ~4.99, indicating high lipophilicity due to the thiazole and methyl groups. Its safety profile includes regulatory data under UN GHS standards .
  • N-Benzyl-3,4-dimethyl-N-(pyridin-2-yl)benzamide () exhibits a logP of 4.99 and a polar surface area of 24.1 Ų, suggesting moderate solubility in polar solvents .

Table 2: Physicochemical Properties of Selected Compounds

Compound logP Polar Surface Area (Ų) Key Functional Groups Reference
3,4-dimethyl-N-(4-methyl-2-thiazolyl)benzamide 4.99 Thiazole, methyl
N-Benzyl-3,4-dimethyl-N-(pyridin-2-yl)benzamide 4.99 24.1 Pyridyl, benzyl
N34DMPBA 3,4-Dimethylphenyl

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.